2-Chloro-4,6-dimethoxypyridine
Overview
Description
2-Chloro-4,6-dimethoxypyridine (2-Cl-4,6-DMP) is an organic compound that is most commonly used as an intermediate in the synthesis of pharmaceuticals, agrochemicals, and other chemicals. It is a colorless, water-soluble solid that is relatively stable under normal conditions. It has a molecular formula of C6H7ClN2O2 and a molecular weight of 174.58 g/mol. 2-Cl-4,6-DMP is synthesized through a variety of methods, including the reaction of 2-chloro-4,6-dimethoxypyridine hydrochloride with a base. It is also synthesized by the reaction of 2-chloro-4,6-dimethoxypyridine with a strong base such as potassium hydroxide or sodium hydroxide.
Scientific Research Applications
Organic Synthesis
2-Chloro-4,6-dimethoxypyridine: is widely used in organic synthesis, particularly in the construction of pyrimidine derivatives. It serves as a versatile intermediate for aromatic nucleophilic substitution reactions under microwave conditions . These reactions are crucial for synthesizing compounds with potential bioactivity, including novel derivatives of anilinopyrimidines.
Biochemistry
In biochemistry, this compound has been utilized to synthesize anilinopyrimidines, which exhibit biological activities such as fungicidal and pesticidal properties . Some derivatives have also been evaluated as kinase inhibitors with antiproliferative effects against cancer cell lines, highlighting its significance in medicinal chemistry .
Pharmaceuticals
2-Chloro-4,6-dimethoxypyridine: plays a role in pharmaceuticals as a key raw material and intermediate. It is involved in the synthesis of various drugs, where its reactivity under microwave irradiation can lead to efficient production of complex molecules .
Material Science
In material science, this chemical is used to create compounds with specific optical properties. For instance, a curcumin analog synthesized using 2-Chloro-4,6-dimethoxypyridine showed solvatochromism, changing its color based on the solvent’s polarity, which is valuable for developing responsive materials .
Agricultural Research
The compound’s derivatives, such as anilinopyrimidines, are known for their use as fungicides and pesticides in agriculture. This underscores its importance in developing new agricultural chemicals that can help protect crops from various diseases and pests .
Environmental Studies
In environmental studies, the reactivity and transformation of 2-Chloro-4,6-dimethoxypyridine can be studied to understand its behavior and impact on the environment. Its derivatives’ role as pesticides also warrants examination of their environmental fate and potential effects .
Supramolecular Chemistry
The ability of 2-Chloro-4,6-dimethoxypyridine derivatives to form supramolecular networks through molecular recognition is of particular interest in the field of supramolecular chemistry. These networks have potential applications in the development of new materials and sensors .
Mechanism of Action
Target of Action
The primary target of 2-Chloro-4,6-dimethoxypyridine is the synthesis of 2-anilinopyrimidines . This compound is used as a starting material in the synthesis of these derivatives, which are known for their potential bioactivity .
Mode of Action
2-Chloro-4,6-dimethoxypyridine interacts with its targets through aromatic nucleophilic substitution . This reaction involves the replacement of a chlorine atom in the compound by differently substituted anilines . The substituents have a significant impact on the course and efficiency of the reaction .
Biochemical Pathways
It’s known that the compound plays a crucial role in the synthesis of 2-anilinopyrimidines , which are known to have potential bioactivity and have been evaluated as kinase inhibitors with antiproliferative activity against cancer cell lines .
Result of Action
The result of the action of 2-Chloro-4,6-dimethoxypyridine is the production of 2-anilinopyrimidines . These compounds have potential bioactivity and have been evaluated for their antiproliferative activity against cancer cell lines .
Action Environment
It’s known that the compound’s reactions are carried out under microwave conditions , which significantly decrease the reaction time and result in fewer by-products .
properties
IUPAC Name |
2-chloro-4,6-dimethoxypyridine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8ClNO2/c1-10-5-3-6(8)9-7(4-5)11-2/h3-4H,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LEDKCAQIDLSIDL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=NC(=C1)Cl)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8ClNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40447177 |
Source
|
| Record name | 2-Chloro-4,6-dimethoxypyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40447177 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
173.60 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Chloro-4,6-dimethoxypyridine | |
CAS RN |
108279-89-6 |
Source
|
| Record name | 2-Chloro-4,6-dimethoxypyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40447177 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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